Cas no 67066-09-5 (5-Monobromo-10,15,20-triphenylporphine)
5-Monobromo-10,15,20-triphenylporphine is a synthetic porphyrin derivative with distinct advantages in analytical chemistry. Its brominated substitution enhances solubility and stability, facilitating precise spectroscopic studies. This compound is particularly valuable for the development of sensitive sensors and catalysts, offering high selectivity and stability in various chemical environments.
67066-09-5 structure
Product Name:5-Monobromo-10,15,20-triphenylporphine
CAS No:67066-09-5
MF:C38H25BrN4
MW:617.535907506943
CID:1023609
PubChem ID:135425278
Update Time:2025-08-01
5-Monobromo-10,15,20-triphenylporphine Chemical and Physical Properties
Names and Identifiers
-
- 5-Monobromo-10,15,20-triphenylporphine
- 15-bromo-5,10,20-triphenyl-21,22-dihydroporphyrin
- AGN-PC-00COY5
- AK102909
- ANW-65288
- CTK8C0796
- KB-246656
- MolPort-020-006-455
- 10.14272/SSDAPHKBPYAYKP-YVFGNCJRSA-N.1
- doi:10.14272/SSDAPHKBPYAYKP-YVFGNCJRSA-N.1
- 5-bromo-10,15,20-triphenyl-21,23-dihydroporphyrin
- SCHEMBL15943807
- 5-Bromo-10,15,20-triphenylporphine
- 5,10,15-(triphenyl)-20-(bromo)porphyrin
- 67066-09-5
- SB64010
- AKOS025394802
- 5-(Bromo)-10,15,20-(triphenyl)porphyrin
-
- MDL: MFCD12022335
- Inchi: 1S/C38H25BrN4/c39-38-33-22-20-31(42-33)36(25-12-6-2-7-13-25)29-18-16-27(40-29)35(24-10-4-1-5-11-24)28-17-19-30(41-28)37(26-14-8-3-9-15-26)32-21-23-34(38)43-32/h1-23,40,43H/b35-27-,35-28-,36-29-,36-31-,37-30-,37-32-,38-33+,38-34+
- InChI Key: SSDAPHKBPYAYKP-YVFGNCJRSA-N
- SMILES: BrC1=C2C=CC(C(C3C=CC=CC=3)=C3C=CC(=C(C4C=CC=CC=4)C4C=CC(=C(C5C=CC=CC=5)C5=CC=C1N5)N=4)N3)=N2 |c:1,17,29,t:13|
Computed Properties
- Exact Mass: 616.12626g/mol
- Monoisotopic Mass: 616.12626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 43
- Rotatable Bond Count: 3
- Complexity: 896
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 57.4Ų
5-Monobromo-10,15,20-triphenylporphine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M073900-50mg |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 50mg |
$ 460.00 | 2022-06-04 | ||
| TRC | M073900-100mg |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 100mg |
$ 765.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B10216-250mg |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 95% | 250mg |
4005.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B10216-1g |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 95% | 1g |
12736.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B10216-100mg |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 95% | 100mg |
1856.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B10216-250mg |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 95% | 250mg |
4005CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B10216-1g |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 95% | 1g |
12736CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B10216-100mg |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 95% | 100mg |
1856CNY | 2021-05-08 | |
| Alichem | A019108461-1g |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 95% | 1g |
$575.28 | 2023-09-01 | |
| Frontier Specialty Chemicals | B10216-100 mg |
5-Monobromo-10,15,20-triphenylporphine |
67066-09-5 | 100mg |
$ 141.00 | 2022-11-04 |
5-Monobromo-10,15,20-triphenylporphine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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